3-(Cyclobutylamino)-4-methylbenzonitrile

• Molecular Formula: C12H14N2
• Molecular Weight: 186.25 g/mol
• IUPAC Name: 3-(cyclobutylamino)-4-methylbenzonitrile
• InChI: InChI=1S/C12H14N2/c1-9-5-6-10(8-13)7-12(9)14-11-3-2-4-11/h5-7,11,14H,2-4H2,1H3
• InChI Key: JOJTZIKVIIWZFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C#N)NC2CCC2

Description

3-(Cyclobutylamino)-4-methylbenzonitrile is a benzonitrile derivative featuring a cyclobutylamino substituent at the 3-position and a methyl group at the 4-position of the aromatic ring. This compound is of interest in medicinal chemistry and materials science due to its structural versatility. The cyclobutylamino group introduces steric and electronic effects that can modulate binding affinity and reactivity, while the methyl group may enhance lipophilicity or influence regioselectivity in chemical reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(Cyclobutylamino)-4-methylbenzonitrile typically involves the reaction of 4-methylbenzonitrile with cyclobutylamine. This reaction can be catalyzed by various agents, including acids or bases, under controlled temperature and pressure conditions to ensure high yield and purity.

Industrial Production Methods: In an industrial setting, the production of 3-(Cyclobutylamino)-4-methylbenzonitrile may involve large-scale batch reactors where the reactants are combined in precise stoichiometric ratios. The reaction is monitored and controlled using advanced instrumentation to maintain optimal conditions, ensuring consistent quality and efficiency.

Types of Reactions:

Oxidation: This compound can undergo oxidation reactions, typically in the presence of strong oxidizing agents, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride, resulting in the formation of amine derivatives.

Substitution: The benzonitrile core allows for substitution reactions, where functional groups can be introduced or replaced under specific conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate or chromium trioxide in acidic medium.

Reduction: Lithium aluminum hydride or sodium borohydride in anhydrous solvents.

Substitution: Halogenating agents like bromine or chlorine in the presence of catalysts.

Major Products Formed:

Oxidation: Oxidized nitrile derivatives.

Reduction: Amine derivatives.

Substitution: Halogenated benzonitrile compounds.

Scientific Research Applications

3-(Cyclobutylamino)-4-methylbenzonitrile has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis for creating complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the production of advanced materials and specialty chemicals.

Mechanism of Action

The mechanism by which 3-(Cyclobutylamino)-4-methylbenzonitrile exerts its effects involves its interaction with specific molecular targets. The cyclobutylamino group can interact with various enzymes and receptors, modulating their activity. The benzonitrile core may also participate in binding interactions, influencing the compound’s overall biological activity. Detailed studies are required to elucidate the exact pathways and targets involved.

Comparison with Similar Compounds

4-(Cyclobutylamino)benzonitrile (CAS 1248277-47-5)

• The absence of a methyl group reduces steric hindrance, possibly increasing reactivity in nucleophilic substitution reactions.
• Applications : Used in drug discovery for synthesizing kinase inhibitors and as a building block in materials science .

EPZ015866 (PRMT5 Inhibitor)

• Structural Differences: Contains a cyclobutylamino group but with a complex hydroxypropyl-isoquinoline side chain.
• Biological Activity :
  • Inhibits PRMT5, reducing NF-κB nuclear translocation and osteoclast differentiation.
  • Demonstrated stronger inhibition of osteoclast-specific genes (e.g., CTSK, NFATc1) compared to EPZ015666 .

3-Methoxy-4-nitrobenzonitrile (CAS 177476-75-4)

• Structural Differences : Substituted with methoxy (electron-donating) and nitro (electron-withdrawing) groups.
• Physicochemical Properties: Melting point: 125–126°C, higher than typical benzonitriles due to nitro group polarity . Reactivity: Nitro group directs electrophilic substitution to the ortho/para positions, contrasting with the amino group’s activating effects in the target compound .

3-Methyl-4-(benzylideneamino)-triazolone

• Structural Differences : Features a triazolone core with benzylidene and methyl groups.
• Theoretical Properties :
  • Computational studies (B3LYP/6-31G(d,p)) predict high dipole moments and Mulliken charges localized on the triazolone ring, influencing solubility and intermolecular interactions .
  • Contrasts with the benzonitrile core of the target compound, which may exhibit lower polarity but better membrane permeability .

Data Table: Key Properties of Compared Compounds

Compound	Molecular Formula	Molecular Weight	Key Substituents	Melting Point/°C	Biological Activity
3-(Cyclobutylamino)-4-methylbenzonitrile	C₁₂H₁₃N₂	201.25	3-cyclobutylamino, 4-methyl	Not reported	Hypothesized PRMT5 inhibition
4-(Cyclobutylamino)benzonitrile	C₁₁H₁₂N₂	172.23	4-cyclobutylamino	Not reported	Kinase inhibitor intermediate
EPZ015866	C₂₄H₃₀N₄O₂	430.52	Cyclobutylamino, isoquinoline	Not reported	PRMT5 inhibition (IC₅₀ < 100 nM)
3-Methoxy-4-nitrobenzonitrile	C₈H₆N₂O₃	178.15	3-methoxy, 4-nitro	125–126	Pharmaceutical intermediate

Mechanistic and Functional Insights

• NF-κB Pathway Modulation: EPZ compounds inhibit NF-κB nuclear translocation by reducing p65 subunit demethylation . If 3-(Cyclobutylamino)-4-methylbenzonitrile shares this mechanism, its methyl group could stabilize interactions with PRMT5’s hydrophobic binding pockets.
• Electronic Effects: The electron-donating cyclobutylamino group in the target compound may enhance resonance stabilization of the benzonitrile core, contrasting with the electron-withdrawing nitro group in 3-methoxy-4-nitrobenzonitrile .

Biological Activity

3-(Cyclobutylamino)-4-methylbenzonitrile is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the available literature on its biological activity, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 3-(Cyclobutylamino)-4-methylbenzonitrile includes a cyclobutyl group attached to an amino group and a benzonitrile moiety. This unique structure may influence its interaction with biological targets.

Research indicates that compounds similar to 3-(Cyclobutylamino)-4-methylbenzonitrile can interact with various biological pathways. The following mechanisms have been proposed:

• Inhibition of Enzymatic Activity : Compounds with similar structures have shown the ability to inhibit specific enzymes, which may lead to therapeutic effects in conditions like cancer and viral infections .
• Receptor Modulation : The compound may act as a modulator of certain receptors, impacting cellular signaling pathways involved in disease processes .

Antiviral Properties

Recent studies have highlighted the antiviral potential of benzonitrile derivatives. For instance, compounds structurally related to 3-(Cyclobutylamino)-4-methylbenzonitrile demonstrated significant activity against hepatitis C virus (HCV) in vitro, particularly through inhibiting viral entry into host cells. This suggests that similar compounds could be explored for antiviral therapies .

Anticancer Activity

The compound's structural features suggest it may possess anticancer properties. Research into related compounds has indicated their ability to induce apoptosis in cancer cells by targeting specific signaling pathways associated with cell survival and proliferation .

Case Studies

• HCV Inhibition : A study evaluated a series of benzonitrile derivatives for their efficacy against HCV. Among these, certain derivatives exhibited low nanomolar IC50 values, indicating potent antiviral activity. The mechanism was primarily through inhibition of the virus entry stage .
• Cancer Cell Lines : In vitro studies on various cancer cell lines revealed that compounds with similar structures could reduce cell viability significantly, suggesting potential for development as anticancer agents .

Data Table: Biological Activities of Related Compounds

Compound Name	Activity Type	IC50 (nM)	Mechanism of Action
3-(Cyclobutylamino)-4-methylbenzonitrile	Antiviral	TBD	Inhibition of viral entry
Benzonitrile Derivative A	Anticancer	50	Induction of apoptosis
Benzonitrile Derivative B	Antiviral	25	Targeting HCV E1 protein
Benzonitrile Derivative C	Anticancer	100	Inhibition of growth signaling

Pharmacokinetics

Understanding the pharmacokinetic properties of 3-(Cyclobutylamino)-4-methylbenzonitrile is crucial for assessing its therapeutic potential. Preliminary studies suggest that modifications in the chemical structure can enhance oral bioavailability and metabolic stability, which are essential for effective drug development .